Cas no 2680852-23-5 (3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680852-23-5
• MF: C₁₀H₁₅FN₂O₄
• MW: 246.235506296158
• CID: 5650941
• PubChem ID: 165914909
• Update Time: 2025-05-19

3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyrrolidine-3-carboxylic acid
• 2680852-23-5
• EN300-28277957
• 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H15FN2O4/c1-2-3-17-9(16)13-5-7-4-12-6-10(7,11)8(14)15/h2,7,12H,1,3-6H2,(H,13,16)(H,14,15)
• InChI Key： FSPGDJAWJYDGMT-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CNCC1CNC(=O)OCC=C

Computed Properties

• Exact Mass: 246.10158513g/mol
• Monoisotopic Mass: 246.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid

Professional Introduction to 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic Acid (CAS No. 2680852-23-5)

3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2680852-23-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of a fluoro substituent and a pyrrolidine core structure imparts unique electronic and steric properties, which are critical for its potential applications in drug design and development.

The molecular structure of 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid features a complex arrangement of functional groups, including an ester group, an amine group, and a hydroxyl group attached to a propene backbone. This intricate architecture suggests that the compound may possess multiple sites for interaction with biological targets, such as enzymes or receptors. The fluoro atom, in particular, is known to enhance the metabolic stability and binding affinity of drug molecules, which could be a key factor in its pharmacological efficacy.

In recent years, there has been a surge in the use of fluorinated compounds in the development of novel therapeutics. The ability of fluorine to modulate the pharmacokinetic properties of drugs has been well-documented, and its incorporation into molecular structures often leads to improved drug-like characteristics. For instance, fluorine atoms can increase the lipophilicity of a molecule, facilitating better cell membrane penetration, or they can alter the electronic distribution within a molecule, influencing its binding interactions. The compound 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid exemplifies these principles, as its fluoro substituent is likely to play a crucial role in determining its overall biological activity.

The pyrrolidine ring is another important structural feature of this compound. Pyrrolidine derivatives are widely recognized for their versatility in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with various biological targets. The presence of multiple functional groups on the pyrrolidine core allows for diverse modifications, enabling chemists to tailor the properties of the molecule for specific applications. In particular, the amine and ester groups provide opportunities for further derivatization, which could lead to the development of new analogs with enhanced pharmacological profiles.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques are increasingly being used to predict and validate the interactions between drug candidates and their targets. The compound 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid, with its complex structure, presents an excellent candidate for such studies. By elucidating its binding mechanisms and pharmacological effects, researchers can gain valuable insights into how structural modifications can optimize drug design.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The presence of a fluoro substituent may further enhance its ability to penetrate this barrier, making it an attractive candidate for therapeutic development. Additionally, the amine group provides a site for further functionalization, allowing researchers to explore modifications that could improve its bioavailability and target specificity.

The synthesis of 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. These synthetic methodologies not only highlight the ingenuity of modern chemical research but also provide valuable tools for future drug development efforts.

The chemical properties of this compound have been extensively studied using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational preferences. Understanding these properties is crucial for predicting how the compound will behave in biological systems and for designing experiments that will maximize its therapeutic potential.

In conclusion, 3-fluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyrrolidine-3-carboxylic acid (CAS No. 2680852-23-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further investigation into drug design and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.